Cas no 903570-27-4 (4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one)
4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 903570-27-4
- 4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one
- EN300-7504623
- 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one
-
- Inchi: 1S/C9H14O3/c1-8(2,11)9(12)5-3-7(10)4-6-9/h3,5,11-12H,4,6H2,1-2H3
- InChI Key: PPUIVANKQVBONX-UHFFFAOYSA-N
- SMILES: OC1(C=CC(CC1)=O)C(C)(C)O
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 57.5Ų
4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7504623-0.05g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 0.05g |
$800.0 | 2025-03-10 | |
| Enamine | EN300-7504623-0.1g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 0.1g |
$1044.0 | 2025-03-10 | |
| Enamine | EN300-7504623-0.25g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 0.25g |
$1488.0 | 2025-03-10 | |
| Enamine | EN300-7504623-0.5g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 0.5g |
$2346.0 | 2025-03-10 | |
| Enamine | EN300-7504623-1.0g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 1.0g |
$3009.0 | 2025-03-10 | |
| Enamine | EN300-7504623-2.5g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 2.5g |
$5897.0 | 2025-03-10 | |
| Enamine | EN300-7504623-5.0g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 5.0g |
$8725.0 | 2025-03-10 | |
| Enamine | EN300-7504623-10.0g |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95.0% | 10.0g |
$12938.0 | 2025-03-10 | |
| 1PlusChem | 1P028MJV-50mg |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95% | 50mg |
$1051.00 | 2024-04-20 | |
| 1PlusChem | 1P028MJV-100mg |
4-hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one |
903570-27-4 | 95% | 100mg |
$1353.00 | 2024-04-20 |
4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one
Research Brief on 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one (CAS: 903570-27-4): Recent Advances and Applications
The compound 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one (CAS: 903570-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging roles in drug development.
Recent studies have focused on the efficient synthesis of 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one, with advancements in catalytic methods and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route using palladium-catalyzed cyclization, achieving a yield of 78% with high enantioselectivity. This method significantly reduces the number of steps compared to traditional approaches, making it more scalable for industrial applications.
The biological activity of this compound has been investigated in various therapeutic contexts. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent anti-inflammatory properties through selective inhibition of COX-2 enzyme, with an IC50 of 0.45 μM. Molecular docking studies suggest that the hydroxyl groups at positions 4 and 2' play crucial roles in binding to the active site of COX-2, providing insights for further structure-activity relationship (SAR) optimization.
In oncology research, preliminary in vitro studies have shown promising results for 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one as a potential anti-cancer agent. A recent preprint (2024) reported its ability to induce apoptosis in triple-negative breast cancer cell lines (MDA-MB-231) through modulation of the PI3K/AKT/mTOR pathway, with minimal cytotoxicity to normal mammary epithelial cells. These findings suggest its potential as a targeted therapy candidate.
The compound's unique chemical structure has also made it a valuable intermediate in the synthesis of more complex pharmaceutical agents. A 2023 patent application (WO202318765A1) describes its use as a key building block for novel kinase inhibitors, particularly for JAK2 and FLT3 mutations associated with myeloproliferative disorders. The patent highlights the compound's versatility in medicinal chemistry applications.
Despite these advances, challenges remain in the development of 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one-based therapeutics. Current research is addressing issues related to its pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Recent ADMET studies indicate rapid glucuronidation in hepatic microsomes, prompting investigations into prodrug strategies and formulation approaches to enhance its therapeutic potential.
Looking forward, the compound's applications appear to be expanding beyond traditional small-molecule drug development. Emerging research explores its potential in targeted drug delivery systems, where its hydroxyl groups serve as conjugation sites for nanoparticle functionalization. Additionally, its chiral centers make it an interesting candidate for asymmetric synthesis applications in pharmaceutical manufacturing.
In conclusion, 4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one (CAS: 903570-27-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its synthesis optimization, mechanism of action, and formulation strategies will be crucial for translating these findings into clinical applications. The compound's versatility suggests it may play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.
903570-27-4 (4-Hydroxy-4-(2-hydroxypropan-2-yl)cyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)